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Compound of Interest

Compound Name: Physalin H

Cat. No.: B1216938

For Researchers, Scientists, and Drug Development Professionals

Physalin H, a naturally occurring seco-steroid belonging to the withanolide class, has garnered
significant interest in the scientific community for its diverse pharmacological properties. This
guide provides a comprehensive meta-analysis of published studies on Physalin H, offering a
comparative overview of its cytotoxic, anti-inflammatory, and immunosuppressive activities. The
information is presented to facilitate further research and drug development efforts.

Quantitative Comparison of Bioactivities

The following tables summarize the quantitative data from various studies, providing a clear
comparison of the efficacy of Physalin H and other relevant physalins across different
biological assays.

Table 1: Cytotoxic Activity of Physalins against Various
Cancer Cell Lines

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1216938?utm_src=pdf-interest
https://www.benchchem.com/product/b1216938?utm_src=pdf-body
https://www.benchchem.com/product/b1216938?utm_src=pdf-body
https://www.benchchem.com/product/b1216938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Physalin Cell Line Cancer Type IC50 (pM) Reference
) Pancreatic
Physalin H PANC-1 5.7 [1][2]
Cancer
Physalin H DuU145 Prostate Cancer 6.8 [1][2]
] Non-small-cell Selectively
Physalin H NCI-H460 ) [3]
Lung Cancer cytotoxic
) ] Selectively
Physalin H SF-268 CNS Glioma ) [3]
cytotoxic
_ Prostate Selectively
Physalin H PC-3 ) ) [3]
Adenocarcinoma  cytotoxic
) Breast Selectively
Physalin H MCF-7 ) ) [3]
Adenocarcinoma  cytotoxic
_ _ _ 0.58 - 15.18
Physalin B Multiple Various [4]
pg/mL
_ _ _ 0.28-2.43
Physalin D Multiple Various [4]
pg/mL
Physalin F A498 Renal Cancer 1.40 pg/mL [4]
Physalin F ACHN Renal Cancer 2.18 pg/mL [4]
Physalin F UO-31 Renal Cancer 2.81 pg/mL [4]

Table 2: Anti-inflammatory and Immunosuppressive
Activities of Physalin H
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.. - IC50/Concentr
Activity Assay Key Findings . Reference
ation
Hedgehog GLI1 o
) ) o Inhibits GLI1
Signaling Transcription o 0.7 uM [11[2]
o transcription
Inhibition Assay
Concanavalin A Dose-
Immunosuppress  (ConA)-induced dependently N
. S Not specified [5]
ion T-cell inhibits T-cell
proliferation proliferation
Mixed Significantly
Immunosuppress o N
) Lymphocyte inhibits T-cell Not specified [5]
ion
Reaction (MLR) proliferation
] Cytokine Modulates
Immunomodulati o _ -
Production in T- Th1/Th2 cytokine  Not specified [5]
on
cells balance
Anti- LPS-induced Alleviates N
) o ) ) Not specified
inflammatory acute lung injury inflammation

Key Signhaling Pathways Modulated by Physalin H

Physalin H exerts its biological effects by modulating several critical signaling pathways. The
following diagrams, generated using Graphviz (DOT language), illustrate the mechanisms of
action of Physalin H.

Hedgehog Signaling Pathway Inhibition

Physalin H is a known inhibitor of the Hedgehog (Hh) signaling pathway, which is aberrantly
activated in several cancers. It disrupts the formation of the GLI1-DNA complex, a crucial step
in the activation of Hh target genes.[1][2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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